Cas no 1448077-68-6 (1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide)

• Product Name: 1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• CAS No: 1448077-68-6
• MF: C₂₀H₁₉N₉O₂
• MW: 417.423961877823
• CID: 6325924
• PubChem ID: 71805451
• Update Time: 2025-05-20

1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide
• 1-[6-(furan-2-yl)pyridazin-3-yl]-N-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• F6432-0354
• 1-[6-(FURAN-2-YL)PYRIDAZIN-3-YL]-N-[6-(1,2,4-TRIAZOL-1-YL)PYRIMIDIN-4-YL]PIPERIDINE-3-CARBOXAMIDE
• 1448077-68-6
• N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-1-(6-(furan-2-yl)pyridazin-3-yl)piperidine-3-carboxamide
• AKOS024557892

• Inchi： 1S/C20H19N9O2/c30-20(25-17-9-19(23-12-22-17)29-13-21-11-24-29)14-3-1-7-28(10-14)18-6-5-15(26-27-18)16-4-2-8-31-16/h2,4-6,8-9,11-14H,1,3,7,10H2,(H,22,23,25,30)
• InChI Key： RFSBPSJURRVLCU-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(C3=CC=CO3)N=N2)CCC1)NC1C=C(N=CN=1)N1C=NC=N1

Computed Properties

• Exact Mass: 417.16617088g/mol
• Monoisotopic Mass: 417.16617088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide

1-6-(Furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpiperidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1448077-68-6, known as 1-6-(furan-2-yl)pyridazin-3-yl-N-6-(1H-1,2,4-triazol-1-y l)pyrimidin -4 - ylpiperidine -3 - carboxamide, is a highly complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which incorporates multiple heterocyclic rings and functional groups. The presence of furan, pyridazine, pyrimidine, and piperidine moieties within its structure contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such multi-cyclic compounds in drug discovery and development. The furan ring, a five-membered aromatic heterocycle containing one oxygen atom, is known for its ability to participate in various bioisosteric replacements and hydrogen bonding interactions. Similarly, the pyridazine ring, a six-membered aromatic heterocycle with two adjacent nitrogen atoms, exhibits strong electron-withdrawing properties, making it a valuable component in designing molecules with specific electronic characteristics. The pyrimidine ring, another six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 3, is well-known for its role in nucleic acid structures and has been extensively studied in medicinal chemistry.

The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, adds flexibility and rigidity to the molecule depending on the substituents attached. In this compound, the piperidine ring is further substituted with a carboxamide group at position 3. This substitution pattern not only enhances the molecule's solubility but also provides sites for potential bioconjugation or further chemical modifications. The presence of the triazole group (a five-membered aromatic heterocycle with three nitrogen atoms) at position 6 of the pyrimidine ring further increases the molecule's versatility by introducing additional hydrogen bonding capabilities and electronic modulation.

From a synthetic perspective, the construction of such a complex molecule requires advanced techniques in organic chemistry. The synthesis typically involves multi-step processes such as coupling reactions (e.g., Suzuki-Miyaura coupling), nucleophilic substitutions, and cyclization reactions. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of these processes. For instance, the use of palladium catalysts has enabled the formation of biaryl bonds between the furan-pyridazine system and other components of the molecule.

One of the most promising applications of this compound lies in its potential as a lead compound for drug development. The combination of multiple heterocyclic rings provides ample opportunities for tuning pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Moreover, the presence of functional groups like amides and triazoles allows for further optimization through bioisosteric replacements or site-specific modifications. Recent research has demonstrated that similar compounds exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, this compound also holds potential in materials science. The extended conjugation provided by the fused aromatic rings can contribute to electronic properties suitable for applications in organic electronics or optoelectronics. For example, derivatives of this compound could serve as building blocks for organic light-emitting diodes (OLEDs) or photovoltaic materials due to their ability to absorb light across a broad spectrum.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent studies have employed computational methods to predict the environmental fate of similar molecules. These studies suggest that hydrolysis under acidic or basic conditions may be a primary pathway for degradation. However, further experimental validation is required to confirm these predictions.

In conclusion, 1 -6 -(furan -2 - yl ) pyridazin -3 - yl -N -6 -(1H -1 ,2 ,4 - triazol -1 - yl ) pyrimidin -4 - yl piperidine -3 - carboxamide represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure offers opportunities for exploration across multiple disciplines while posing challenges that require innovative solutions from both synthetic chemists and computational modelers.